Cas no 1803720-29-7 (Ethyl 4-cyano-2-(3-oxopropyl)benzoate)

• Product Name: Ethyl 4-cyano-2-(3-oxopropyl)benzoate
• CAS No: 1803720-29-7
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 4794900
• Update Time: 2025-11-01

Ethyl 4-cyano-2-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-(3-oxopropyl)benzoate

• Inchi： 1S/C13H13NO3/c1-2-17-13(16)12-6-5-10(9-14)8-11(12)4-3-7-15/h5-8H,2-4H2,1H3
• InChI Key： PGPSMAXKLNVGPO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C#N)=CC=1CCC=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 318
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 4-cyano-2-(3-oxopropyl)benzoate

Comprehensive Overview of Ethyl 4-cyano-2-(3-oxopropyl)benzoate (CAS No. 1803720-29-7)

Ethyl 4-cyano-2-(3-oxopropyl)benzoate (CAS No. 1803720-29-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This ester derivative, characterized by its cyano and carbonyl functional groups, serves as a versatile intermediate in the development of bioactive molecules. Its unique structure, combining an ethyl benzoate backbone with a 3-oxopropyl side chain, makes it a valuable building block for designing compounds with potential therapeutic applications.

In recent years, the demand for high-purity intermediates like Ethyl 4-cyano-2-(3-oxopropyl)benzoate has surged, driven by advancements in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a precursor for synthesizing heterocyclic compounds, which are pivotal in creating kinase inhibitors and anti-inflammatory agents. The compound's CAS No. 1803720-29-7 is frequently searched in academic databases and patent literature, reflecting its growing relevance in R&D pipelines.

From a synthetic perspective, Ethyl 4-cyano-2-(3-oxopropyl)benzoate exemplifies the convergence of green chemistry principles and atom-efficient reactions. Its preparation often involves catalytic processes that minimize waste, aligning with the industry's shift toward sustainable manufacturing. This aligns with trending topics such as environmentally friendly synthesis and circular economy in chemical production, which dominate discussions in scientific forums and SEO-driven queries.

The compound's physicochemical properties, including solubility in polar aprotic solvents and stability under ambient conditions, further enhance its utility in multistep syntheses. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its purity, a critical factor for GMP-compliant applications. These aspects resonate with frequently searched terms such as "analytical validation of intermediates" and "scalable synthesis routes."

Beyond pharmaceuticals, Ethyl 4-cyano-2-(3-oxopropyl)benzoate finds niche applications in material science, particularly in the design of functional polymers and photoactive materials. Its electron-withdrawing groups contribute to tunable electronic properties, making it a candidate for organic electronics—a hot topic in emerging technology sectors. This interdisciplinary appeal is reflected in search trends combining "organic semiconductors" and "advanced material precursors."

In summary, Ethyl 4-cyano-2-(3-oxopropyl)benzoate (CAS No. 1803720-29-7) represents a nexus of innovation across life sciences and advanced materials. Its adaptability to targeted synthesis and alignment with sustainability goals positions it as a compound of enduring interest. As research continues to uncover new applications, its prominence in both academic and industrial spheres is poised to expand, answering the growing demand for specialty chemicals with precise functionality.